![molecular formula C8H6BrN3 B2815138 1-Bromo-2,6-naphthyridin-3-amine CAS No. 3611-11-8](/img/structure/B2815138.png)
1-Bromo-2,6-naphthyridin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Bromo-2,6-naphthyridin-3-amine” is a chemical compound with the molecular weight of 224.06 . It is a solid substance stored at refrigerator temperatures . The IUPAC name for this compound is 1-bromo [2,6]naphthyridin-3-amine .
Synthesis Analysis
The synthesis of “this compound” involves multicomponent reactions . A water-soluble Ir catalyst efficiently catalyzes the synthesis of 1,8-naphthyridines in water under air atmosphere, which involves the dehydrogenative coupling of (2-aminopyridin-3-yl)methanol and secondary alcohol to 1,8-naphthyridine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6BrN3/c9-8-6-1-2-11-4-5 (6)3-7 (10)12-8/h1-4H, (H2,10,12) .
Chemical Reactions Analysis
The synthesis of 1,8-naphthyridines includes multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one .
Physical And Chemical Properties Analysis
“this compound” is a solid substance stored at refrigerator temperatures .
Scientific Research Applications
1. Role in Organic Synthesis
1-Bromo-2,6-naphthyridin-3-amine and its derivatives are pivotal in organic synthesis, especially in the formation of complex molecular structures. The compound's reactivity, particularly in amination reactions, is a topic of significant research. For instance, the rearrangement of bromo-1,5-naphthyridines during amination, potentially involving naphthyridyne as an intermediate, highlights the compound's role in synthesizing amino-naphthyridine mixtures (Czuba, 2010). Similarly, the reaction of bromo-naphthyridines with potassium amide in liquid ammonia, leading to various amino derivatives, underscores the compound's utility in synthesizing naphthyridine-based products (Czuba & Woźniak, 2010).
2. Development of Synthetic Methodologies
Considerable research has been devoted to developing novel synthetic methods involving this compound. For example, a room-temperature, copper-catalyzed amination of amido-bromo-1,8-naphthyridines was reported, highlighting a method for synthesizing functional, nonsymmetric 2,7-diamido-1,8-naphthyridines (Anderson et al., 2010). The focus on improving the efficiency and environmental impact of these synthesis methods is evident in research like the solvent-free and catalyst-free synthesis of 1,6-naphthyridine derivatives, accomplished by grindstone chemistry (Hameed, 2015).
3. Implications in Medicinal Chemistry
Although the focus is not on drug use and dosage, it's worth noting that the synthetic pathways involving this compound have implications in medicinal chemistry. For instance, the synthesis of 1,6-naphthyridines is relevant due to their applications in cancer chemotherapy, antibacterials, antivirals, and antiproliferatives, reflecting the broader impact of this compound in therapeutic development (Hameed, 2015).
Safety and Hazards
properties
IUPAC Name |
1-bromo-2,6-naphthyridin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3/c9-8-6-1-2-11-4-5(6)3-7(10)12-8/h1-4H,(H2,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCIQIUBGAYVLLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=CC(=NC(=C21)Br)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3611-11-8 |
Source
|
Record name | 3-Amino-1-bromo-2,6-naphthyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.